Cyclopentanone, 2-(2-oxo-2-phenylethyl)-

• CAS No.: 54669-76-0
• Molecular Formula: C13H14O2
• Molecular Weight: 202.25 g/mol
• IUPAC Name: 2-phenacylcyclopentan-1-one
• InChI: InChI=1S/C13H14O2/c14-12-8-4-7-11(12)9-13(15)10-5-2-1-3-6-10/h1-3,5-6,11H,4,7-9H2
• InChI Key: ROUKPIDVWDJREO-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C(=O)C1)CC(=O)C2=CC=CC=C2

Description

Cyclopentanone, 2-(2-oxo-2-phenylethyl)- is a useful research compound. Its molecular formula is C13H14O2 and its molecular weight is 202.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of 72.4 g. (0.36 mole) of phenacyl bromide in 175 ml. of toluene was added dropwise during 30 minutes to a stirred, boiling solution of 50.0 g. (0.36 mole) of 1-pyrrolidino-1-cyclopentene and 200 ml. of toluene. The mixture was heated under reflux for 3 hours, diluted cautiously with 200 ml. of water, refluxed for 4 hours and cooled. The layers were separated, the aqueous phase extracted with benzene, and the combined organic phase was dried over sodium sulfate and concentrated to an oil. Distillation gave 24.8 g. (34%) of liquid, b.p. 138°-140° (0.05 mm.).

Synthesis routes and methods II

Procedure details

A solution of 72.4 g (0.36 mole) of phenacyl bromide in 175 ml. of toluene is added dropwise to a stirred boiling solution of 50 g (0.036 mole) of 1-pyrrolidino-1-cyclopentene and 200 ml. of toluene. The reaction mixture is heated under reflux for 3 hours. diluted cautiously with 200 ml. of water, refluxed for 4 hours and cooled. After the layers separate, the aqueous phase is extracted with benzene, and the organic phase is dried and concentrated to an oil. Distillation gives 2-phenacylcyclopentanone as a liquid, b.p. 138°-140° C. (0.05 mm).